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Compound of Interest

Compound Name:

(2-

(Morpholinomethyl)phenyl)methan

ol

Cat. No.: B150939 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents are paramount to ensuring a safe and compliant laboratory

environment. This guide provides essential, immediate safety and logistical information for the

proper disposal of (2-(Morpholinomethyl)phenyl)methanol.

Disclaimer: This document provides general guidance. Always consult your institution's specific

safety protocols and the chemical's Safety Data Sheet (SDS) before handling and disposal.

While a specific SDS for (2-(Morpholinomethyl)phenyl)methanol was not readily available,

information from structurally similar compounds, such as [4-

(Morpholinomethyl)phenyl]methanol and [3-(Morpholinomethyl)phenyl]methanol, indicates that

this compound should be treated as hazardous.

Immediate Safety and Handling Precautions
Before beginning any disposal procedure, ensure you are wearing the appropriate Personal

Protective Equipment (PPE).

Table 1: Recommended Personal Protective Equipment (PPE)
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PPE Item Specification

Gloves
Nitrile or other chemically resistant gloves.

Dispose of contaminated gloves after use.

Eye Protection
Safety glasses with side shields or chemical

goggles.

Lab Coat Standard laboratory coat.

Respiratory
Use in a well-ventilated area or under a

chemical fume hood to avoid inhalation.

Step-by-Step Disposal Procedure
The primary and recommended method for the disposal of (2-
(Morpholinomethyl)phenyl)methanol is through a licensed professional waste disposal

service.[1] Never dispose of this chemical down the drain or in regular trash.[1][2]

1. Waste Identification and Collection:

A chemical becomes waste when it is no longer intended for use.[3]

Collect waste (2-(Morpholinomethyl)phenyl)methanol in a designated, compatible

container.[3] The container should be in good condition, with no leaks or cracks, and have a

secure, tightly sealed cap.[3][4]

Do not mix with other waste materials to avoid potentially reactive incompatibilities.[5]

2. Labeling the Waste Container:

Clearly label the waste container with the words "Hazardous Waste".[3][4]

The label must include the full chemical name: "(2-(Morpholinomethyl)phenyl)methanol".
Do not use abbreviations or chemical formulas.[3]

Indicate the associated hazards (e.g., Corrosive, Irritant). Based on similar compounds, this

substance may cause severe skin burns and eye damage.[6]
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Note the accumulation start date on the label.

3. Storage of Chemical Waste:

Store the labeled hazardous waste container in a designated "Satellite Accumulation Area"

(SAA).[4] This area should be a secure location within the laboratory, away from general

work areas.[4]

Ensure proper segregation of waste. Store containers of (2-
(Morpholinomethyl)phenyl)methanol away from incompatible materials, such as strong

oxidizing agents.[6]

The waste container must be kept closed except when adding waste.[3]

4. Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) office or a licensed

professional waste disposal service to schedule a pickup for the hazardous waste.[1][7]

Follow their specific procedures for waste pickup and documentation.

5. Disposal of Empty Containers:

A container that held (2-(Morpholinomethyl)phenyl)methanol is not considered empty until

it has been properly decontaminated.

To decontaminate, triple-rinse the container with a suitable solvent (e.g., water, if the material

is soluble and does not react).[3][8]

Collect the rinsate (the solvent from rinsing) and treat it as hazardous waste, adding it to

your designated waste container.[3]

After triple-rinsing and allowing the container to air dry, remove or deface the original label.

The clean, empty container can then typically be disposed of in the regular trash.[3][9]

Visual Guide to Chemical Waste Disposal Workflow
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The following diagram illustrates the general workflow for the proper disposal of laboratory

chemical waste like (2-(Morpholinomethyl)phenyl)methanol.
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Click to download full resolution via product page

Caption: Workflow for the safe disposal of (2-(Morpholinomethyl)phenyl)methanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b150939?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b150939?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

